Cas no 1806739-88-7 (2-(Chloromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde)

• Product Name: 2-(Chloromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde
• CAS No: 1806739-88-7
• MF: C₈H₄ClF₃INO₂
• MW: 365.47554397583
• CID: 4837076
• Update Time: 2025-05-22

2-(Chloromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H4ClF3INO2/c9-2-5-6(16-8(10,11)12)1-4(3-15)7(13)14-5/h1,3H,2H2
• InChI Key： LIWNVMCCSPNXHG-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)C=C(C(CCl)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on 2-(Chloromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-5-carboxaldehyde

2-(Chloromethyl)-6-Iodo-3-(Trifluoromethoxy)Pyridine-5-Carboxaldehyde: A Comprehensive Overview

2-(Chloromethyl)-6-Iodo-3-(Trifluoromethoxy)Pyridine-5-Carboxaldehyde (CAS No. 1806739-88-7) is a highly specialized organic compound with a complex structure that makes it a valuable molecule in various fields of chemistry and materials science. This compound is characterized by its pyridine ring system, which is substituted with three distinct groups: a chloromethyl group at position 2, an iodo group at position 6, and a trifluoromethoxy group at position 3. Additionally, the pyridine ring is further substituted with a carboxaldehyde group at position 5, giving the molecule its unique functional properties.

The structure of 2-(Chloromethyl)-6-Iodo-3-(Trifluoromethoxy)Pyridine-5-Carboxaldehyde is highly symmetrical, which contributes to its stability and reactivity in various chemical reactions. The presence of the chloromethyl group introduces electrophilic character to the molecule, making it suitable for nucleophilic substitution reactions. The iodo group at position 6 adds to the molecule's reactivity and serves as a potential site for further functionalization. The trifluoromethoxy group, on the other hand, imparts strong electron-withdrawing effects due to the presence of three fluorine atoms, which significantly influences the electronic properties of the pyridine ring.

Recent studies have highlighted the importance of 2-(Chloromethyl)-6-Iodo-3-(Trifluoromethoxy)Pyridine-5-Carboxaldehyde in the development of advanced materials for energy storage applications. Researchers have explored its potential as a precursor for synthesizing novel cathode materials for lithium-ion batteries. The unique combination of substituents on the pyridine ring allows for fine-tuning of electronic properties, making it an ideal candidate for enhancing battery performance.

In addition to its role in energy storage, this compound has also been investigated for its applications in drug discovery. The carboxaldehyde group at position 5 serves as a reactive site for forming imine bonds, which are crucial in medicinal chemistry for designing bioactive molecules. Recent findings suggest that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities, paving the way for further exploration in therapeutic applications.

The synthesis of 2-(Chloromethyl)-6-Iodo-3-(Trifluoromethoxy)Pyridine-5-Carboxaldehyde involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The key steps include the chlorination of a pyridine derivative, followed by iodination and subsequent alkylation with a trifluoromethoxy group. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the synthesis process, reducing reaction times and improving product quality.

From an environmental perspective, the synthesis and application of 2-(Chloromethyl)-6-Iodo-3-(Trifluoromethoxy)Pyridine-5-Carboxaldehyde have been evaluated for their sustainability. Researchers have developed eco-friendly protocols that minimize waste generation and reduce energy consumption during the synthesis process. These efforts align with global initiatives aimed at promoting green chemistry practices in industrial settings.

In conclusion, 2-(Chloromethyl)-6-Iodo-3-(Trifluoromethoxy)Pyridine-5-Carboxaldehyde (CAS No. 1806739-88-7) is a versatile compound with wide-ranging applications in materials science, energy storage, and medicinal chemistry. Its unique structure and functional groups make it an invaluable tool for advancing cutting-edge research across these disciplines. As scientific understanding continues to evolve, this compound is expected to play an increasingly important role in shaping future innovations.